Cas no 2679936-17-3 (rac-(3R,4S)-1-acetyl-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-acetyl-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2679936-17-3
• MF: C₁₄H₁₆ClNO₃
• MW: 281.734743118286
• CID: 5631302
• PubChem ID: 165919987
• Update Time: 2025-10-30

rac-(3R,4S)-1-acetyl-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28286351
• rac-(3R,4S)-1-acetyl-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid
• 2679936-17-3

• Inchi： 1S/C14H16ClNO3/c1-8-3-4-10(13(15)5-8)11-6-16(9(2)17)7-12(11)14(18)19/h3-5,11-12H,6-7H2,1-2H3,(H,18,19)/t11-,12+/m1/s1
• InChI Key： BUQCRBRBCZNKBM-NEPJUHHUSA-N
• SMILES： ClC1C=C(C)C=CC=1[C@H]1CN(C(C)=O)C[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 281.0818711g/mol
• Monoisotopic Mass: 281.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3R,4S)-1-acetyl-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of rac-(3R,4S)-1-acetyl-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2679936-17-3)

The compound rac-(3R,4S)-1-acetyl-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2679936-17-3) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the acetyl group and chloro-methylphenyl substitution, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in targeting specific biological pathways.

In recent years, the demand for chiral building blocks like rac-(3R,4S)-1-acetyl-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid has surged, driven by advancements in asymmetric synthesis and enantioselective catalysis. This compound’s pyrrolidine core is a common motif in bioactive molecules, often associated with improved pharmacokinetic properties. Its carboxylic acid functionality further enhances its utility as a versatile synthon for amide bond formation or salt derivatization, critical steps in modern medicinal chemistry.

The 2-chloro-4-methylphenyl moiety in this molecule is particularly noteworthy, as it contributes to lipophilicity and potential receptor binding affinity. Such aromatic substitutions are frequently explored in the design of CNS-targeting drugs and enzyme inhibitors, aligning with current trends in neurodegenerative disease research. The compound’s CAS No. 2679936-17-3 serves as a unique identifier in regulatory and commercial databases, ensuring traceability in supply chains.

From a synthetic perspective, the rac-(3R,4S) designation indicates a racemic mixture of two enantiomers, which may be separated for individual biological evaluation. This aspect resonates with the growing emphasis on enantiopure drugs in the pharmaceutical industry, where stereochemistry often dictates efficacy and safety. Analytical techniques like HPLC and NMR are essential for characterizing this compound, addressing common queries about its purity and stereochemical integrity.

Environmental and green chemistry considerations also apply to this compound. Researchers are investigating sustainable methods for its synthesis, such as catalytic asymmetric hydrogenation or biocatalytic approaches, reflecting broader industry shifts toward eco-friendly processes. These innovations are often highlighted in scientific literature and patent filings, making rac-(3R,4S)-1-acetyl-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid a subject of interdisciplinary interest.

In conclusion, rac-(3R,4S)-1-acetyl-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2679936-17-3) exemplifies the convergence of structural complexity and functional versatility in modern organic chemistry. Its relevance to drug discovery, chiral synthesis, and sustainable methodologies positions it as a compound of enduring scientific and commercial value.